Cas no 887408-19-7 (5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid)
5-(4-Methylphenyl)-1,2-oxazole-4-carboxylic acid is a heterocyclic compound featuring an oxazole core substituted with a 4-methylphenyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other functionalized derivatives. The methylphenyl substituent enhances lipophilicity, which can influence binding affinity in bioactive molecules. Its well-defined chemical properties make it suitable for use in medicinal chemistry, where precise structural modifications are critical. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
887408-19-7 structure
Product Name:5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid
CAS No:887408-19-7
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD07357471
CID:2124550
PubChem ID:22831706
Update Time:2025-10-29
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-methylphenyl)isoxazole-4-carboxylic acid
- 5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid
- BBL011261
- MFCD07357471
- 5-p-tolylisoxazole-4-carboxylic acid
- SCHEMBL3173623
- DA-01506
- VS-02904
- STK938941
- CS-0281263
- starbld0014594
- NLFMOVWMUZZROZ-UHFFFAOYSA-N
- 887408-19-7
- AKOS005668452
- 5-(p-tolyl)isoxazole-4-carboxylic acid
- EN300-1847565
-
- MDL: MFCD07357471
- Inchi: 1S/C11H9NO3/c1-7-2-4-8(5-3-7)10-9(11(13)14)6-12-15-10/h2-6H,1H3,(H,13,14)
- InChI Key: NLFMOVWMUZZROZ-UHFFFAOYSA-N
- SMILES: O1C(=C(C(=O)O)C=N1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 203.058243149Da
- Monoisotopic Mass: 203.058243149Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.3Ų
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB377032-5 g |
5-(4-Methylphenyl)-1,2-oxazole-4-carboxylic acid; . |
887408-19-7 | 5g |
€1477.00 | 2023-06-20 | ||
| abcr | AB377032-1 g |
5-(4-Methylphenyl)-1,2-oxazole-4-carboxylic acid; . |
887408-19-7 | 1g |
€457.00 | 2023-06-20 | ||
| Enamine | EN300-1847565-0.05g |
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid |
887408-19-7 | 0.05g |
$251.0 | 2023-09-19 | ||
| Enamine | EN300-1847565-0.1g |
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid |
887408-19-7 | 0.1g |
$263.0 | 2023-09-19 | ||
| Enamine | EN300-1847565-0.25g |
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid |
887408-19-7 | 0.25g |
$275.0 | 2023-09-19 | ||
| Enamine | EN300-1847565-0.5g |
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid |
887408-19-7 | 0.5g |
$287.0 | 2023-09-19 | ||
| Enamine | EN300-1847565-1.0g |
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid |
887408-19-7 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1847565-2.5g |
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid |
887408-19-7 | 2.5g |
$586.0 | 2023-09-19 | ||
| Enamine | EN300-1847565-5.0g |
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid |
887408-19-7 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1847565-10.0g |
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid |
887408-19-7 | 10g |
$4236.0 | 2023-06-03 |
5-(4-methylphenyl)-1,2-oxazole-4-carboxylic acid Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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